Cas no 630-19-3 (Trimethylacetaldehyde)

Trimethylacetaldehyde (2,2-dimethylpropanal) is a branched-chain aldehyde characterized by its high reactivity and steric hindrance due to the three methyl groups attached to the carbonyl carbon. This structure imparts unique chemical properties, making it a valuable intermediate in organic synthesis, particularly for producing hindered alcohols, acids, and other derivatives. Its stability and selective reactivity are advantageous in Grignard reactions, aldol condensations, and reductive amination processes. The compound's volatility and purity also make it suitable for use in fine chemical and pharmaceutical applications. Trimethylacetaldehyde is typically handled under controlled conditions due to its sensitivity to oxidation and polymerization.

Trimethylacetaldehyde structure

Product Name:Trimethylacetaldehyde

CAS No:630-19-3

MF:C₅H₁₀O

MW:86.1323018074036

MDL:MFCD00006962

CID:39284

PubChem ID:24887363

Update Time:2025-05-28

Trimethylacetaldehyde Chemical and Physical Properties

Names and Identifiers

- Trimethylacetaldehyde
- 2,2-Dimethyl-1-propanal
- 2,2-Dimethylpropanal
- Pivalaldehyde
- Pivaldehyde
- Especially amyl aldehyde
- 2,2-Dimethylpropionaldehyde
- trirnethylacetaldehyde
- tert-C4H9CHO
- P0847
- Q2097441
- tert-Valeraldehyde
- 630-19-3
- F2191-0164
- Pvalaldehyde
- alpha,alpha-Dimethylpropanal
- UNII-SSC20260QW
- NSC22043
- STR05593
- NEOPENTALDEHYDE
- Pivalic aldehyde
- D78124
- NSC-22043
- pivalaldeyde
- PIVALALDEHYDE [MI]
- InChI=1/C5H10O/c1-5(2,3)4-6/h4H,1-3H
- tert-pentanal
- J-523980
- A834155
- trimethyl-acetaldehyde
- Propanal, 2,2-dimethyl-
- MFCD00006962
- trimethylacetoaldehyde
- NSC 22043
- AI3-33229
- 2,2-dimethyl-propionaldehyde
- CHEBI:141557
- NS00035256
- AKOS009143619
- EN300-53815
- TRIETHYLACETALDEHYDE
- Trimethylacetaldehyde, 96%
- .alpha.,.alpha.-Dimethylpropanal
- Trimethylacetaldehyde (Pivaldehyde)
- alpha,alpha-Dimethylpropionaldehyde
- BCP24105
- AMY14201
- SSC20260QW
- .alpha.,.alpha.-Dimethylpropionaldehyde
- Trimethyl acetaldehyde
- EINECS 211-134-6
- DTXSID2060888
- Neopentanal
- 2,2Dimethylpropanal
- alpha,alphaDimethylpropanal
- 2,2Dimethylpropionaldehyde
- DTXCID3043609
- Propanal, 2,2dimethyl
- Trimethylacetaldehyde;2,2-Dimethylpropanal Pivalic aldehyde
- alpha,alphaDimethylpropionaldehyde
- tertPentanal
- MDL： MFCD00006962
- Inchi： 1S/C5H10O/c1-5(2,3)4-6/h4H,1-3H3
- InChI Key： FJJYHTVHBVXEEQ-UHFFFAOYSA-N
- SMILES： O=CC(C)(C)C
- BRN： 506060

Computed Properties

Exact Mass: 86.07320
Monoisotopic Mass: 86.073
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 49.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.1
Topological Polar Surface Area: 17.1A^2

Experimental Properties

Color/Form: White liquid.
Density: 0.793 g/mL at 25 °C(lit.)
Melting Point: 6 °C (lit.)
Boiling Point: 75°C
Flash Point: Fahrenheit: 3.2 ° f
Celsius: -16 ° c
Refractive Index: n20/D 1.378(lit.)
Water Partition Coefficient: Negligible
PSA: 17.07000
LogP: 1.23140
Sensitiveness: Air Sensitive
Solubility: Insoluble in water.

Trimethylacetaldehyde Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H225,H315,H335
Warning Statement： P210,P261
Hazardous Material transportation number：UN 1989 3/PG 2
WGK Germany：3
Hazard Category Code： 11-37/38
Safety Instruction： S16-S23
FLUKA BRAND F CODES：8
Hazardous Material Identification：
HazardClass：3
PackingGroup：II
TSCA：Yes
Storage Condition：0-10°C
Risk Phrases：R11
Packing Group：III
Safety Term：3
Packing Group：III
Hazard Level：3

Trimethylacetaldehyde Customs Data

HS CODE：2912190090
Customs Data：

China Customs Code:
2912190090

Overview:

HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Appearance of tetraformaldehyde

Summary:

2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Trimethylacetaldehyde Pricemore >>

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